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Compound of Interest

Compound Name: SC-236

Cat. No.: B1680858

This guide provides comprehensive safety, handling, and disposal protocols for SC-236, a
selective cyclooxygenase-2 (COX-2) inhibitor. The following procedures are designed to ensure
the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties

SC-236, also known as 4-[5-(4-chlorophenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]
benzenesulfonamide, is a compound used in laboratory research for its anti-inflammatory and
potential antimetastatic properties.[1]
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Property Data

4-[5-(4-chlorophenyl)-3-(trifluoromethyl)-1H-

pyrazol-1-yl] benzenesulfonamide

Chemical Name

Alternative Names SC 58236

Molecular Formula C16H11CIF3N3029[1]

Molecular Weight 401.79 g/mol

Appearance Solid[2]

Purity >98% (HPLC)

ICso Values COX-1:17.8 uM, COX-2: 0.005 pM
Storage Temperature -20°C (powder) or -80°C (in solvent)[2]
Solubility Soluble in DMSO and ethanol
Melting/Freezing Point No data available[2]

Boiling Point/Range No data available[2]

Flash Point No data available[2]

Hazard Identification and Personal Protective Equipment
(PPE)

SC-236 is classified with acute oral toxicity (Category 4) and is recognized as an acute and
chronic aquatic toxicity hazard (Category 1).[2] Therefore, stringent adherence to safety
protocols is mandatory.

Required Personal Protective Equipment (PPE):
o Eye Protection: Safety goggles with side-shields are essential to protect against splashes.[2]

e Hand Protection: Wear protective gloves, such as nitrile or neoprene, to prevent skin contact.

[2]

» Body Protection: An impervious lab coat or clothing is required to protect the skin.[2]
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o Respiratory Protection: Use a suitable respirator when handling the powder form or when
there is a risk of aerosol formation.[2]

Always work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.[2] An accessible safety shower and eye wash station are mandatory in the
handling area.[2]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and environmental
protection.

Step-by-Step Handling Protocol

» Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the
workspace within a certified chemical fume hood.

» Weighing and Reconstitution: When weighing the solid form of SC-236, do so in a contained
space to prevent dust dispersion. For creating stock solutions, refer to the product's
certificate of analysis for any batch-specific molecular weight variations.

o Experimental Use: During experimental procedures, avoid direct contact and inhalation. Use
appropriate labware and equipment.

o Storage: Store SC-236 in a tightly sealed container in a cool, well-ventilated area, away from
direct sunlight and sources of ignition.[2] It should be stored at -20°C as a powder or -80°C
when in solvent.[2] Keep it segregated from incompatible materials such as strong acids,
alkalis, and strong oxidizing/reducing agents.[2]

Disposal Plan

All waste containing SC-236 must be treated as hazardous waste.

e Waste Collection: Collect all liquid and solid waste contaminated with SC-236 in designated,
properly labeled, and sealed hazardous waste containers.[3][4]

» Container Management: Ensure waste containers are compatible with the chemical waste
and are in good condition without leaks.[3] Keep containers closed except when adding
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waste.[3][4]

e Labeling: Clearly label the hazardous waste container with "Hazardous Waste" and list the
full chemical name of the contents.[3]

» Disposal: Arrange for disposal through your institution's environmental health and safety
(EHS) office. Do not dispose of SC-236 down the drain or in regular trash.[3] Contaminated
labware should also be disposed of as hazardous waste.[3]

Experimental Workflow and Signaling Pathway
General Handling Workflow for SC-236
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Caption: Workflow for the safe handling and disposal of SC-236.
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Inhibitory Signaling Pathway of SC-236

SC-236 exerts its anti-inflammatory effects by inhibiting the phosphorylation of extracellular

signal-regulated protein kinase (ERK).[1]
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Caption: SC-236's inhibition of the ERK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Logistics for Handling SC-236].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680858#personal-protective-equipment-for-
handling-sc-236]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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